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Compound of Interest

Compound Name: H-tyr-oall p-tosylate
CAS No.: 125441-05-6
Cat. No.: B2773797
. J

L-Tyrosine allyl ester p-toluenesulfonate is a specialized derivative of the proteinogenic amino
acid L-tyrosine. Its design incorporates two key chemical modifications that impart significant
advantages in complex organic synthesis, particularly in the realm of peptide chemistry.

o The Allyl Ester: The carboxylic acid of L-tyrosine is protected as an allyl ester. This group is
notable for its stability under a wide range of conditions, including both the acidic and basic
environments typically used for removing other common protecting groups like Boc (tert-
butyloxycarbonyl) and Fmoc (9-fluorenylmethoxycarbonyl). This orthogonality is the
cornerstone of its utility, allowing for selective deprotection of the C-terminus under very mild
conditions.[1][2]

e The p-Toluenesulfonate (Tosylate) Salt: The free amine of the L-tyrosine backbone is
protonated by p-toluenesulfonic acid, forming a tosylate salt. This is not merely an incidental
counterion. The formation of a tosylate salt significantly enhances the compound's
crystallinity, making it a stable, free-flowing white powder that is easier to handle, weigh, and
store compared to the often-oily or unstable free-base form.[3][4] This salt form also
improves solubility in various organic solvents used in synthesis.[3]

These features make L-Tyrosine allyl ester p-toluenesulfonate an important intermediate for
constructing complex peptides and for research involving site-specific modifications.[3]

Physicochemical and Spectroscopic Profile
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Accurate characterization is fundamental to the successful application of any chemical reagent.

The properties of L-Tyrosine allyl ester p-toluenesulfonate are summarized below.

hemical Identifi I :

Property Value Source
CAS Number 125441-05-6 [3][4]
4-methylbenzenesulfonic
acid;prop-2-enyl (2S)-2-amino-
IUPAC Name prop ¥1(23)
3-(4-
hydroxyphenyl)propanoate
Molecular Formula C12H1sNO3 - C7Hs03S [3][4]
Molecular Weight 393.50 g/mol [3114]
Appearance White powder [3114]
Purity Typically =299% (by titration) [4]
Optical Rotation [0]2°/D = +9 + 1° (c=5 in DMF) [4]
Solubility and Storage
Property Details Source
While data for this specific salt
is limited, related tosylate salts
are slightly soluble in water
- and soluble in organic solvents
Solubility ) N/A
like DMF and Methanol.[5] The
parent amino acid, L-Tyrosine,
has very low solubility in
neutral water (0.45 mg/mL).
Store at 2-8 °C in a dry, well-
ventilated place. The
Storage compound is stable under N/A

recommended storage
conditions.[3][4]
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Synthesis and Purification Workflow

The synthesis of L-Tyrosine allyl ester p-toluenesulfonate is typically achieved via a two-step
process: Fischer esterification of L-Tyrosine with allyl alcohol, followed by salt formation with p-

toluenesulfonic acid.

Step 1: Fischer Esterification

(L-Tyrosine) (Allyl Alcohol (Solvent/ ReagentD (p-TSOH (Catalyst))

A

—P' Heat / Reflux '47

Q_-Tyrosine Allyl Ester (Intermediatea (p-TsOH (Stoichiometric)) Organic Solvent (e.g., Ether))

Step 2: Salt Formation & Purification

A
>

»| Recrystallization

Click to download full resolution via product page

Caption: Synthesis workflow for L-Tyrosine allyl ester p-toluenesulfonate.

Detailed Synthesis Protocol
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This protocol describes a representative procedure for laboratory-scale synthesis. The
causality behind using p-TsOH both as a catalyst and for the final salt formation is efficiency; it
drives the esterification and then provides the counterion in a streamlined process.

o Esterification:

[e]

To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add L-
Tyrosine (1 equivalent).

o Add a large excess of allyl alcohol, which acts as both the solvent and reagent.

o Add p-toluenesulfonic acid monohydrate (approximately 1.2 equivalents). The initial
amount acts as a catalyst for the esterification.

o Heat the mixture to reflux and maintain for several hours. The reaction progress should be
monitored by Thin Layer Chromatography (TLC) until the starting L-Tyrosine spot is
consumed.

e Work-up and Salt Formation:

o Once the reaction is complete, allow the mixture to cool to room temperature.

o Reduce the volume of allyl alcohol under reduced pressure using a rotary evaporator.

o Dissolve the resulting residue in a minimal amount of a suitable solvent (e.g., methanol).

 Purification by Recrystallization:

o

Add a non-polar solvent, such as diethyl ether, dropwise to the solution until turbidity is
observed.

o

Allow the solution to stand, ideally at a reduced temperature (e.g., 4 °C), to facilitate the
crystallization of the L-Tyrosine allyl ester p-toluenesulfonate salt.

o

Collect the resulting white crystalline solid by vacuum filtration.

[¢]

Wash the crystals with cold diethyl ether to remove any residual impurities.
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o Dry the final product under vacuum.

o Validation:

o The identity and purity of the product should be confirmed by analytical techniques such
as 'H NMR, 13C NMR, FT-IR, and melting point analysis.

The Strategic Application in Peptide Synthesis

The primary application of this compound is as a C-terminal starting material in peptide
synthesis, particularly when side-chain modifications or on-resin cyclization is required.[6][7]

Orthogonal Deprotection Strategy

The key advantage of the allyl ester is its orthogonality. It remains intact during:
o Fmoc-deprotection: Treatment with basic conditions (e.g., piperidine in DMF).
o Boc-deprotection: Treatment with acidic conditions (e.qg., trifluoroacetic acid, TFA).

This allows the peptide chemist to build a complete peptide chain while the C-terminal carboxyl
group remains protected. The allyl group can then be selectively removed at the desired stage
using a palladium(0) catalyst.[1][8][9]
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Caption: Workflow for using an allyl ester in Fmoc-based SPPS.

Allyl Ester Deprotection Protocol

The removal of the allyl group is a critical step that requires careful execution to avoid side
reactions and ensure complete cleavage. The mechanism involves a 1t-allyl palladium complex
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formation. A scavenger is required to trap the allyl group, preventing re-alkylation of the desired
product.

e Resin Preparation:

o Swell the peptide-resin (1 equivalent) in an appropriate solvent, such as dichloromethane
(DCM) or chloroform (CHCIs), for at least 30 minutes.[1]

» Reagent Solution Preparation:

o In a separate vessel, prepare the deprotection cocktail. For every 1 gram of resin, a typical
solution consists of:

» Solvent: Chloroform or DCM (~35 mL)

» Catalyst: Tetrakis(triphenylphosphine)palladium(0), Pd(PPhs)a (0.25 - 0.3 equivalents
based on resin loading).

» Scavenger: Phenylsilane (PhSiHs) is a common and effective choice. Other scavengers
like morpholine or dimedone can also be used.

» Note: The palladium catalyst is sensitive to oxidation, and while some protocols work
under atmospheric conditions, performing the reaction under an inert atmosphere
(Argon or Nitrogen) can improve reliability and catalyst lifetime.[8][10]

o Deprotection Reaction:

[e]

Drain the swelling solvent from the resin.

[e]

Add the prepared deprotection cocktail to the resin.

(¢]

Agitate the mixture gently at room temperature for 1-2 hours.

[¢]

Monitor the reaction for completion. A small sample of resin can be cleaved and analyzed
by HPLC-MS.

e Washing and Final Steps:
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o Once the reaction is complete, filter the resin and wash it extensively to remove all traces
of the palladium catalyst and scavenger. A typical wash sequence is:

DCM (3x)

0.5% Diisopropylethylamine (DIPEA) in DMF (2x)

DMF (3x)

DCM (3x)

o The resulting resin-bound peptide with a free C-terminal carboxylic acid is now ready for
subsequent steps, such as on-resin cyclization or final cleavage from the support.

Safety and Handling

As a Senior Application Scientist, it is imperative to emphasize proper laboratory safety
protocols.

o General Handling: Handle in a well-ventilated area or in a fume hood. Wear appropriate
Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-
resistant gloves.

» Toxicology: While specific toxicity data for this compound is not readily available, its
components should be considered. p-Toluenesulfonic acid is a strong acid and can cause
skin and eye irritation.[11] Tosylates, as a class, are alkylating agents and should be handled
with care as potential mutagens.[12][13]

o First Aid:

[¢]

Inhalation: Move to fresh air. If symptoms persist, consult a physician.[14]

o

Skin Contact: Wash off immediately with soap and plenty of water.

o

Eye Contact: Rinse thoroughly with plenty of water for several minutes.[14]

[¢]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[14]
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Conclusion

L-Tyrosine allyl ester p-toluenesulfonate is more than a simple amino acid derivative; it is an

enabling tool for advanced peptide synthesis. The strategic combination of an orthogonally-

removable allyl ester with the handling benefits of a crystalline tosylate salt provides

researchers with a reliable and versatile building block. Understanding the causality behind its

design, the specifics of its application, and the protocols for its use and removal is key to

leveraging its full potential in the development of novel peptides and therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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